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Compound of Interest

Compound Name: 4,4-Difluorocyclohexanone

Cat. No.: B151909 Get Quote

An In-Depth Technical Guide to 4,4-Difluorocyclohexanone for Researchers and Drug

Development Professionals

Introduction
4,4-Difluorocyclohexanone is a fluorinated organic compound that serves as a crucial

building block in the synthesis of various pharmaceutical and agrochemical products.[1] Its

unique properties, imparted by the geminal fluorine atoms, make it a valuable intermediate in

the development of novel bioactive molecules.[1][2] This technical guide provides a

comprehensive overview of 4,4-Difluorocyclohexanone, including its chemical properties,

synthesis protocols, and applications in drug discovery.

Chemical and Physical Properties
4,4-Difluorocyclohexanone is a solid at room temperature with a distinct set of physical and

chemical characteristics.[3] These properties are summarized in the table below for easy

reference.
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Property Value Reference

Molecular Formula C₆H₈F₂O [3][4][5][6][7]

Molecular Weight 134.12 g/mol [3][4][7]

CAS Number 22515-18-0 [3][4][5][6][7]

Appearance
Colorless to pale cream or

yellow fused solid
[6]

Melting Point 31-41 °C [3][8]

Boiling Point 157.4 °C at 760 mmHg

Flash Point 65.6 °C (closed cup) [3]

Density 1.14 g/cm³

Solubility Insoluble in water [8]

Refractive Index 1.396

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of 4,4-
Difluorocyclohexanone. The following table summarizes key spectroscopic data.

Spectroscopy Data Reference

¹H NMR (400 MHz, CDCl₃)
δ 2.56 - 2.53 (m, 4H), 2.36 -

2.27 (m, 4H)
[4]

¹⁹F NMR (376 MHz, CDCl₃) δ -100.27 [4]

InChI
1S/C6H8F2O/c7-6(8)3-1-

5(9)2-4-6/h1-4H2
[3][9]

SMILES FC1(F)CCC(=O)CC1 [3][6][9]

Synthesis Protocols
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The synthesis of 4,4-Difluorocyclohexanone can be achieved through various methods.

Below are detailed experimental protocols for its preparation.

Method 1: Hydrolysis of 8,8-difluoro-1,4-
dioxaspiro[4.5]decane
This protocol involves the acidic hydrolysis of a protected precursor.

Experimental Protocol:

Reaction Setup: Suspend 8,8-difluoro-1,4-dioxaspiro[4.5]decane (referred to as acetonide 7

in one source, 20.0 g, 112.2 mmol) in a 20% aqueous HCl solution (16 mL).[4][8]

Heating: Stir the suspension vigorously for 3 hours at 100 °C.[4][8]

Work-up:

Cool the reaction mixture to room temperature.

Add NaCl (~3 g) to the aqueous phase to facilitate separation.[4][8]

Extract the aqueous phase with dichloromethane (CH₂Cl₂) (3 x 50 mL).[4][8]

Combine the organic phases and wash with 50 mL of water.[4][8]

Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄).[4][8]

Purification:

Slowly evaporate the solvent under reduced pressure at 20 °C.[4][8]

Due to the product's instability, repeated purification steps may be necessary to achieve

high purity.[4][8]

The final product can be obtained as white crystals with a melting point of 31-32°C and a

purity of 95%.[4][8]

Synthesis Workflow Diagram
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Synthesis of 4,4-Difluorocyclohexanone

8,8-difluoro-1,4-dioxaspiro[4.5]decane Suspend in 20% aq. HCl
Reactant

Stir at 100°C for 3h Cool to RT, add NaCl Extract with CH2Cl2 Wash with H2O Dry over Na2SO4 Evaporate solvent 4,4-Difluorocyclohexanone
Product

Click to download full resolution via product page

Caption: Synthesis workflow for 4,4-Difluorocyclohexanone.

Applications in Drug Discovery and Agrochemicals
4,4-Difluorocyclohexanone is a key intermediate in the synthesis of complex organic

molecules, particularly in the pharmaceutical and agrochemical industries.

Pharmaceuticals: The introduction of fluorine atoms can significantly alter the

physicochemical properties of a molecule, such as lipophilicity, metabolic stability, and

binding affinity.[10] This makes 4,4-Difluorocyclohexanone a valuable precursor for

developing new drugs, including anti-infective and anti-cancer treatments.[1] Its derivatives,

such as 4,4-Difluorocyclohexanecarboxylic acid, are used in the synthesis of macrolide

antibiotics and CCR5 antagonists for HIV treatment.[11]

Agrochemicals: The demand for more efficient and environmentally friendly agrochemicals is

a significant driver for the use of 4,4-Difluorocyclohexanone.[1] Fluorinated compounds

often exhibit enhanced biological activity and improved environmental profiles.

Safety and Handling
Proper handling of 4,4-Difluorocyclohexanone is crucial due to its potential hazards.

Hazard Classifications: It is classified as an irritant to the eyes and skin, and may cause

respiratory irritation.[3]

Safety Precautions: When handling this compound, it is recommended to use appropriate

personal protective equipment (PPE), including gloves, eye protection, and a respirator.[11]
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Storage: It should be stored in a dry, well-ventilated area.[7]

Logical Relationship Diagram: From Intermediate to
Application
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4,4-Difluorocyclohexanone
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Caption: Role of 4,4-Difluorocyclohexanone in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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